Cas no 61464-97-9 (Carbonochloridic acid, 1-ethoxyethyl ester)

• Product Name: Carbonochloridic acid, 1-ethoxyethyl ester
• CAS No: 61464-97-9
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• CID: 478371
• PubChem ID: 21953397
• Update Time: 2025-04-19

Carbonochloridic acid, 1-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 1-ethoxyethyl ester
• 1-ethoxyethyl carbonochloridate
• DTXSID30620674
• 61464-97-9
• SCHEMBL616407

• Inchi： 1S/C5H9ClO3/c1-3-8-4(2)9-5(6)7/h4H,3H2,1-2H3
• InChI Key： LBIPGQKQEGEDRL-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)OCC

Computed Properties

• Exact Mass: 152.02407
• Monoisotopic Mass: 152.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53